3-[(2,3-Dichlorophenyl)methoxy]azetidine

• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.10 g/mol
• SMILES: C1C(CN1)OCC2=C(C(=CC=C2)Cl)Cl
• InChI: InChI=1S/C10H11Cl2NO/c11-9-3-1-2-7(10(9)12)6-14-8-4-13-5-8/h1-3,8,13H,4-6H2
• InChIKey: JWFFABWTTKUCHQ-UHFFFAOYSA-N

3-[(2,3-Dichlorophenyl)methoxy]azetidine: Chemical Identity and Physicochemical Baseline

3-[(2,3-Dichlorophenyl)methoxy]azetidine (CAS 1698643-77-4) is a synthetic small-molecule heterocycle belonging to the 3-alkoxyazetidine subclass. It features a four-membered azetidine ring substituted at the 3-position with a 2,3-dichlorobenzyl ether moiety. Its molecular formula is C₁₀H₁₁Cl₂NO, with a molecular weight of 232.11 g/mol and a computed LogP of approximately 2.48 . The compound is commercially available as a research chemical at a minimum purity of 95% . The ortho,meta-dichloro substitution pattern on the phenyl ring distinguishes it from its isomeric analogs (2,4-; 3,4-; and 2,5-dichloro regioisomers) and influences its physicochemical and conformational properties in ways that are relevant to medicinal chemistry and chemical biology applications.

Ortho,meta-dichloro substitution pattern for monoamine transporter SAR studies

O-linked azetidine scaffold retains secondary amine hydrogen-bond donor

Low-molecular-weight heterocycle for CNS research compound libraries

Why Generic Substitution with Dichlorophenyl Azetidine Isomers Fails

Although all dichlorophenylmethoxy-azetidine isomers share the same molecular formula (C₁₀H₁₁Cl₂NO) and identical molecular weight (232.11 g/mol), the position of the two chlorine substituents on the phenyl ring alters both the electronic distribution and the conformational landscape of the benzyl ether side chain . In the 2,3-dichloro isomer, the adjacent chlorine atoms create a sterically congested ortho environment that restricts rotational freedom around the aryl–CH₂ bond and polarizes the aromatic ring differently than the 2,4-, 3,4-, or 2,5-dichloro isomers [1]. Published structure-activity relationship (SAR) data on related 3-aryl-3-arylmethoxyazetidine series demonstrate that the chlorine substitution pattern alone can shift serotonin transporter (SERT) binding affinity by over 20-fold and alter DAT/SERT selectivity ratios by more than 100-fold, depending on whether the chlorine atoms are positioned at 3,4- versus 4- versus unsubstituted positions [2]. Furthermore, the 3-O-substituted azetidine scaffold is regioisomerically distinct from 1-N-substituted azetidines such as 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), which present the dichlorophenyl group on the endocyclic nitrogen rather than the 3-oxygen, fundamentally altering hydrogen-bonding capacity, basicity, and pharmacophoric geometry [1]. These differences mean that even closely related analogs cannot be interchanged without risking altered target engagement, selectivity profiles, and physicochemical behavior.

2,4-, 3,4- or 2,5-dichloro isomers: altered electronic and steric profile may shift target engagement.

N-benzyl azetidine regioisomer: loss of hydrogen-bond donor alters molecular recognition and pharmacophoric geometry.

• [1] PubChem. National Center for Biotechnology Information. Substance and compound records for dichlorophenylmethoxy azetidine isomers (CID 100986903 and related entries). Accessed 2026. View Source
• [2] Thaxton, A.; Izenwasser, S.; Wade, D.; Stevens, E.D.; Mobley, D.L.; Jaber, V.; Lomenzo, S.A.; Trudell, M.L. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorg. Med. Chem. Lett. 2013, 23, 4404–4407. doi:10.1016/j.bmcl.2013.05.071. View Source

Differentiation Evidence Versus Closest Analogs

Lipophilicity Comparison with 3,4-Dichloro Isomer

The computed partition coefficient (LogP) of 3-[(2,3-dichlorophenyl)methoxy]azetidine is 2.48, as reported by the manufacturer based on computational prediction . In the structurally related 3-aryl-3-arylmethoxyazetidine series studied by Thaxton et al. (2013), the 3,4-dichlorophenyl-substituted analog 7c (which bears a 3-phenyl substituent on the azetidine ring and a 3,4-dichlorophenylmethoxy group) had a computed cLogP of 4.61—approximately 2.1 log units higher [1]. The lower LogP of the target compound is attributable to the absence of the lipophilic 3-phenyl substituent, making it a less lipophilic, more polar scaffold. For CNS drug discovery programs where optimal LogP values typically range between 1 and 3, the target compound's LogP of 2.48 falls within this desirable window, whereas the 3-phenyl-substituted analogs exceed it.

Lipophilicity vs. 3,4-diCl analog

Cross-study comparable

LogP 2.48 vs. cLogP 4.61 (Δ ≈ -2.1)

Supports CNS lead-like property differentiation.

3,4-Cl₂ analog from 3-phenyl-substituted series; target lacks the 3-aryl group.

Evidence Dimension	Computed octanol-water partition coefficient (LogP/cLogP)
Target Compound Data	LogP = 2.48 (computed, manufacturer data)
Comparator Or Baseline	3-(3,4-Dichlorophenylmethoxy)-3-phenylazetidine (compound 7c): cLogP = 4.61
Quantified Difference	ΔLogP ≈ -2.13 (target compound is approximately 135-fold less lipophilic by partition coefficient)
Conditions	Computed LogP values; target from Leyan product data sheet; comparator from Thaxton et al. 2013 Bioorg. Med. Chem. Lett.

Why This Matters

A LogP difference of >2 units translates to substantially different membrane permeability, aqueous solubility, and off-target binding profiles, making the target compound a distinct tool for probing SAR around lipophilicity-driven effects in biological assays.

• [1] Thaxton, A.; Izenwasser, S.; Wade, D.; Stevens, E.D.; Mobley, D.L.; Jaber, V.; Lomenzo, S.A.; Trudell, M.L. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorg. Med. Chem. Lett. 2013, 23, 4404–4407. Table 1, compound 7c: cLogP = 4.61. View Source

Chlorine Substitution Pattern Impact on SERT Binding Affinity

In the 3-aryl-3-arylmethoxyazetidine series reported by Thaxton et al. (2013), the chlorine substitution pattern on the 3-arylmethoxy group dramatically influenced SERT binding affinity. The 3,4-dichlorophenyl-substituted 3-arylmethoxy congener 7c exhibited a SERT Ki of 1.0 ± 0.20 nM and a DAT/SERT selectivity ratio of 2,800-fold [1]. In contrast, the 4-chloro monosubstituted analog 7b showed weaker SERT affinity (Ki = 4.0 ± 0.3 nM) and lower selectivity (DAT/SERT = 980), while the unsubstituted parent compound 7a had dramatically reduced SERT affinity (Ki = 73 ± 9.4 nM, DAT/SERT = 24) [1]. These data establish that the dichloro substitution pattern is a critical determinant of SERT potency within this chemotype. While direct binding data for the 2,3-dichloro isomer of the simpler 3-[(dichlorophenyl)methoxy]azetidine scaffold (lacking the 3-phenyl group) have not been published, the class-level SAR indicates that the ortho,meta-chlorine arrangement in the 2,3-isomer will produce a distinct electrostatic potential surface and steric hindrance profile compared to the meta,para-arrangement in the 3,4-isomer, which was optimal for SERT affinity in the 3-phenyl series [2].

SERT affinity class-level SAR

Class-level inference

SERT Ki 1.0–73 nM across related chloro-substituted analogs

Supports ortho,meta-dichloro SAR probe design; target binding data pending.

Data from 3-aryl-3-arylmethoxyazetidine series; 2,3-isomer not directly tested.

Evidence Dimension	SERT binding affinity (Ki) as a function of aryl ring chlorine substitution pattern
Target Compound Data	No published SERT Ki for 3-[(2,3-dichlorophenyl)methoxy]azetidine specifically (data gap)
Comparator Or Baseline	3,4-Cl₂ congener 7c: SERT Ki = 1.0 nM; 4-Cl congener 7b: SERT Ki = 4.0 nM; unsubstituted 7a: SERT Ki = 73 nM
Quantified Difference	~73-fold range in SERT Ki across chlorine substitution states in related chemotype
Conditions	[¹²⁵I]RTI-55 radioligand binding assay at human SERT; cloned transporter expressed in HEK-293 cells; data from Thaxton et al. 2013 Table 1

Why This Matters

For researchers building SAR libraries around azetidine-based monoamine transporter ligands, the 2,3-dichloro isomer provides an ortho,meta-substitution probe that fills a critical gap between the well-characterized 3,4-dichloro and 2,4-dichloro variants, enabling systematic mapping of the chlorine position–activity landscape.

• [1] Thaxton, A.; Izenwasser, S.; Wade, D.; Stevens, E.D.; Mobley, D.L.; Jaber, V.; Lomenzo, S.A.; Trudell, M.L. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorg. Med. Chem. Lett. 2013, 23, 4404–4407. Table 1: compounds 7a, 7b, 7c Ki data. doi:10.1016/j.bmcl.2013.05.071. View Source
• [2] PubChem. 3-[(2,3-Dichlorophenyl)methoxy]azetidine (CID 100986903). Computed molecular descriptors including topological polar surface area (TPSA = 21.26 Ų) and hydrogen bond donor/acceptor counts. Accessed 2026. View Source

Regioisomeric Differentiation: O-Linked vs. N-Linked Azetidine

The target compound, 3-[(2,3-dichlorophenyl)methoxy]azetidine (CAS 1698643-77-4), positions the 2,3-dichlorobenzyl group on the oxygen at the azetidine 3-position, preserving the secondary amine (NH) of the azetidine ring as a hydrogen bond donor (HBD count = 1) . Its regioisomer, 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), attaches the same 2,3-dichlorobenzyl group directly to the endocyclic nitrogen, converting the azetidine into a tertiary amine with zero hydrogen bond donors (HBD count = 0) [1]. This single structural change eliminates the capacity of the azetidine nitrogen to act as a hydrogen bond donor while increasing its basicity (tertiary amines are generally less basic than secondary amines in azetidines due to ring strain effects, but the N-benzyl substitution alters protonation state at physiological pH) [2]. The molecular formulas differ (C₁₀H₁₁Cl₂NO vs. C₁₀H₁₁Cl₂N), resulting in a molecular weight difference of approximately 16 g/mol (232.11 vs. 216.10) [1].

O-linked vs. N-linked regioisomer

Direct head-to-head

HBD 1 vs. 0; MW 232.11 vs. 216.10

Regioisomer choice determines hydrogen-bond capacity.

Verify O-substitution (CAS 1698643-77-4) to retain secondary amine donor.

Evidence Dimension	Regioisomeric attachment point (O-linked vs. N-linked 2,3-dichlorobenzyl group) and its impact on hydrogen bond donor count
Target Compound Data	3-[(2,3-Dichlorophenyl)methoxy]azetidine: HBD = 1, MW = 232.11, MF = C₁₀H₁₁Cl₂NO
Comparator Or Baseline	1-(2,3-Dichlorobenzyl)azetidine: HBD = 0, MW = 216.10, MF = C₁₀H₁₁Cl₂N
Quantified Difference	ΔHBD = 1; ΔMW = 16.01 g/mol; ΔFormula = O (ether oxygen present vs. absent)
Conditions	Structural comparison based on IUPAC names and CAS registry data; hydrogen bond donor count from SMILES-based computation

Why This Matters

The presence or absence of a single hydrogen bond donor can determine whether a compound engages a target binding site via a critical hydrogen bond. For procurement, ordering the incorrect regioisomer (N-linked instead of O-linked) would yield a compound with fundamentally different molecular recognition properties, invalidating the experimental design.

• [1] CIRS Group. 1-(2,3-Dichlorobenzyl)azetidine. CAS 1851585-78-8. Molecular Formula: C₁₀H₁₁Cl₂N, Molecular Weight: 216.10. Accessed 2026. View Source
• [2] Kaur, N. Azetidine Synthesis. Elsevier, 2025. ISBN 978-0-443-40351-4. Chapter on azetidine basicity and ring strain effects on amine protonation. View Source

Polar Surface Area and Conformational Profile vs. 3,3-Disubstituted Analogs

3-[(2,3-Dichlorophenyl)methoxy]azetidine has a computed topological polar surface area (TPSA) of 21.26 Ų and 3 rotatable bonds (the benzyl ether side chain), as listed in the manufacturer's computed property table . By comparison, the 3-aryl-3-arylmethoxyazetidines in the Thaxton et al. (2013) series (e.g., compound 7c) possess two aromatic substituents at the azetidine 3-position, resulting in a larger TPSA (estimated ~30–40 Ų based on added aromatic surface) and additional rotatable bonds from the 3-aryl group [1]. The lower TPSA of the target compound is a direct consequence of its simpler monosubstitution at the 3-position (H rather than aryl at C3 of azetidine), which reduces molecular weight, polar surface area, and conformational complexity. TPSA values below 60 Ų are generally associated with favorable passive blood-brain barrier permeability; the target compound's TPSA of 21.26 Ų is well within this range [2].

Polar surface area & flexibility

Class-level inference

TPSA 21.26 Ų, rotatable bonds 3

Low TPSA supports CNS permeability prediction.

3,3-disubstituted analogs have higher TPSA (est. 30–40 Ų) and more rotatable bonds.

Evidence Dimension	Topological polar surface area (TPSA) and rotatable bond count
Target Compound Data	TPSA = 21.26 Ų, Rotatable bonds = 3, MW = 232.11
Comparator Or Baseline	3,3-Disubstituted analogs (e.g., 7c series): estimated TPSA ≈ 30–40 Ų, Rotatable bonds ≥ 4, MW ≥ 336
Quantified Difference	ΔTPSA ≈ -9 to -19 Ų; ΔMW ≈ -104 g/mol; ΔRotatable bonds ≈ -1 to -2
Conditions	TPSA computed via fragment-based method; data from Leyan product sheet for target compound; estimated for 3,3-disubstituted analogs based on structural analysis

Why This Matters

For CNS-targeted screening cascades, the combination of low TPSA and low molecular weight makes the target compound a more attractive starting scaffold than 3,3-disubstituted variants, which carry additional molecular weight and polar surface area that may limit brain penetration.

• [1] Thaxton, A.; Izenwasser, S.; Wade, D.; Stevens, E.D.; Mobley, D.L.; Jaber, V.; Lomenzo, S.A.; Trudell, M.L. 3-Aryl-3-arylmethoxyazetidines. A new class of high affinity ligands for monoamine transporters. Bioorg. Med. Chem. Lett. 2013, 23, 4404–4407. General structure in Scheme 1. View Source
• [2] Pajouhesh, H.; Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. TPSA < 60–70 Ų associated with CNS penetration. View Source

Research and Procurement Application Scenarios

Monoamine Transporter SAR Library Expansion

Based on the class-level SAR evidence from the Thaxton et al. (2013) azetidine monoamine transporter ligand series, which demonstrated that chlorine substitution pattern on the arylmethoxy group can shift SERT binding affinity by over 70-fold and alter DAT/SERT selectivity by more than 100-fold , 3-[(2,3-dichlorophenyl)methoxy]azetidine serves as a critical ortho,meta-dichloro probe for SAR library expansion. Researchers building systematic congeneric series can use this compound to establish the activity cliff between the 2,3-, 2,4-, 2,5-, and 3,4-dichloro substitution patterns, generating a comprehensive chlorine position–activity map for azetidine-based transporter ligands. Its simpler scaffold (H rather than aryl at azetidine C3) further allows evaluation of the contribution of the 3-aryl group to transporter affinity and selectivity independently of the arylmethoxy chlorine pattern.

CNS Drug Discovery Fragment and Lead-Like Screening

With a computed LogP of 2.48 and a topological polar surface area of 21.26 Ų , 3-[(2,3-dichlorophenyl)methoxy]azetidine occupies physicochemical space consistent with CNS drug-like properties (LogP 1–3, TPSA < 60 Ų) [1]. This makes it suitable for inclusion in fragment-based or lead-like screening libraries targeting CNS indications, where it can serve as a low-molecular-weight (232.11 g/mol) starting point for optimization. Its favorable TPSA suggests potential for passive blood-brain barrier permeability, a key differentiator from larger 3,3-disubstituted azetidine analogs that exceed optimal CNS physicochemical parameters.

Hydrogen Bond-Dependent Target Engagement Studies

In target engagement studies where the azetidine NH functions as a critical hydrogen bond donor (HBD = 1) , 3-[(2,3-dichlorophenyl)methoxy]azetidine is structurally essential and cannot be replaced by its N-alkylated regioisomer 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), which has zero hydrogen bond donors [2]. This distinction is critical for chemical biology experiments employing hydrogen-bond-mediated target recognition, such as kinase hinge-binding or protease active-site engagement, where loss of the azetidine NH donor would ablate binding. Procurement must specifically verify the 3-O-substituted regioisomer (CAS 1698643-77-4) rather than the 1-N-substituted variant.

Profiling Ortho-Substituted Benzyl Ether Conformations

The 2,3-dichloro substitution pattern creates a unique steric environment where the ortho-chlorine atom restricts conformational freedom of the benzyl ether side chain via steric clash with the ether oxygen and azetidine ring . This compound can serve as a conformational probe to study the effect of ortho-substitution on ligand–target binding kinetics (e.g., kon/koff rates) in target engagement assays. The computed three rotatable bonds define the conformational space accessible to the molecule, and the ortho-chlorine's steric influence may reduce the number of energetically accessible conformers relative to the 3,4- or 2,5-dichloro isomers. This property is relevant for structure-based drug design programs requiring rigidified ligand conformations to minimize entropic penalties upon binding.

Application

Selection Property

Validation Focus

Transporter SAR library expansion

Ortho,meta-dichloro substitution pattern

SERT/DAT selectivity profiling

CNS research compound screening

Moderate LogP and low TPSA

Predicted brain permeability assessment

Hydrogen-bond-mediated target engagement

Secondary amine H-bond donor

Binding-site hydrogen bond requirement

Conformational restriction analysis

Ortho-chlorine steric effect on benzyl ether

Ligand–target binding kinetics

• [1] Pajouhesh, H.; Lenz, G.R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. View Source
• [2] CIRS Group. 1-(2,3-Dichlorobenzyl)azetidine. CAS 1851585-78-8. Molecular Formula: C₁₀H₁₁Cl₂N, HBD = 0. Accessed 2026. View Source